9-Isopropyl-1-oxa-4,9-diaza-spiro[5.5]undecane

• Molecular Formula: C11H22N2O
• Molecular Weight: 198.31 g/mol
• IUPAC Name: 9-propan-2-yl-1-oxa-4,9-diazaspiro[5.5]undecane
• InChI: InChI=1S/C11H22N2O/c1-10(2)13-6-3-11(4-7-13)9-12-5-8-14-11/h10,12H,3-9H2,1-2H3
• InChI Key: MQSXIMYPMKQNDJ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N1CCC2(CC1)CNCCO2

Description

9-Isopropyl-1-oxa-4,9-diaza-spiro[5.5]undecane is a useful research compound. Its molecular formula is C11H22N2O and its molecular weight is 198.31 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

9-Isopropyl-1-oxa-4,9-diaza-spiro[5.5]undecan-3-one was dissolved in THF and LiAlH4 (5 equivalents) was added. The reaction was heated at reflux for 4 hours and then cooled to room temperature. NaF (20 equivalents) and water (5 equivalents) were added and the reaction was stirred vigorously for 1 hour. The resulting precipitate was filtered away and the filtrate was concentrated to provide the title compound as a colorless oil. GC/MS (m/z) 198, Rt=12.57 minutes.

Synthesis routes and methods II

Procedure details

9-Isopropyl-1-oxa-4,9-diaza-spiro[5.5]undecan-3-one was dissolved in THF and LiA1H4 (5 equivalents) was added. The reaction was heated at reflux for 4 hours and then cooled to room temperature. NaF (20 equivalents) and water (5 equivalents) were added and the reaction was stirred vigorously for 1 hour. The resulting precipitate was filtered away and the filtrate was concentrated to provide the title compound as a colorless oil. GC/MS (m/z) 198, Rt=12.57 minutes.